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Compound of Interest

Compound Name: 2-Ethylhexyl docosanoate

Cat. No.: B15176565

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological data for 2-Ethylhexyl docosanoate is limited. This profile is
compiled based on data from structurally related 2-ethylhexyl esters and the expert opinions of
regulatory bodies such as the Cosmetic Ingredient Review (CIR) Expert Panel. The
toxicological properties are largely inferred from the behavior of similar long-chain fatty acid
esters and their metabolic byproducts.

Executive Summary

2-Ethylhexyl docosanoate is a long-chain fatty acid ester used primarily as a skin-
conditioning agent in cosmetic formulations. Based on the available data for structurally similar
2-ethylhexyl esters, it is considered to have a low order of acute toxicity via oral and dermal
routes. It is not expected to be a skin sensitizer or a genotoxic agent. Carcinogenicity is not
anticipated. The primary toxicological endpoints of concern for this class of compounds are skin
irritation and potential developmental toxicity associated with its metabolite, 2-ethylhexanol (2-
EH). However, the risk of developmental toxicity from topical application is considered low due
to slow metabolism and clearance rates that prevent the accumulation of 2-EH to toxicologically
significant levels.

Chemical and Physical Properties
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Property Value

Chemical Name 2-Ethylhexyl docosanoate

CAS Number Not available

Molecular Formula C30H6002

Molecular Weight 452.8 g/mol

Description Expected to be an oily liquid
Solubility Insoluble in water, soluble in oils

Toxicokinetics and Metabolism

2-Ethylhexyl docosanoate is expected to undergo enzymatic hydrolysis in the skin and liver to
its constituent alcohol, 2-ethylhexanol, and docosanoic acid.[1] Docosanoic acid, a long-chain
fatty acid, is expected to be metabolized through the fatty acid beta-oxidation pathway. 2-
ethylhexanol is further metabolized to 2-ethylhexanoic acid.

The potential for systemic toxicity is largely dependent on the rate of dermal absorption and
subsequent hydrolysis to 2-ethylhexanol. For long-chain esters, dermal absorption is generally
low.
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|—> 2-Ethylhexanol Metabolism 2-Ethylhexanoic Acid

2-Ethylhexyl docosanoate >| Hydrolysis

|—> Docosanoic Acid Beta-oxidation

Preparation

Clip fur from dorsal area of rabbit

4
Apply 0.5 mL/g of substance to gauze patch

Exposure

Y

Apply patch to skin and cover with occlusive dressing

Y

4-hour exposure

Observation

Y

Remove patch and cleanse skin

Y

Score erythema and edema at 1, 24, 48, and 72 hours
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Dosing

Apply test substance to mouse ears for 3 consecutive days

Proliferation Measurement

A4
Day 5: Inject radiolabeled thymidine

!

Euthanize and excise auricular lymph nodes

!

Prepare single-cell suspension

!

Measure radiolabel incorporation

Data Analysis
Y

Calculate Stimulation Index (SI)

!

S| >= 3 indicates sensitization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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